Cas no 66896-67-1 ( )

• Product Name: &nbsp
• CAS No: 66896-67-1
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 964855
• PubChem ID: 347039
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-chloro-N-propyl-
• starbld0004434
• NSC-405483
• NSC405483
• SCHEMBL10792384
• 2-chloro-N-propylbenzamide
• 2-chloro-N-propyl-benzamide
• 2-Chloro-N-n-propylbenzamide
• 66896-67-1
• DTXSID60324012
• AKOS000499867
• NSC 405483
• AN-329/11634105
• VJLMNWHJVYHPCP-UHFFFAOYSA-N
• STL071224
•  

• Inchi： 1S/C10H12ClNO/c1-2-7-12-10(13)8-5-3-4-6-9(8)11/h3-6H,2,7H2,1H3,(H,12,13)
• InChI Key： VJLMNWHJVYHPCP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NCCC)=O

Computed Properties

• Exact Mass: 197.06086
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1